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Compound of Interest

Compound Name: Nicotinuric Acid-d4

Cat. No.: B564728

This technical guide provides an in-depth overview of the physical and chemical properties of
Nicotinuric Acid-d4, a deuterated isotopologue of nicotinuric acid. This document is intended
for researchers, scientists, and professionals in drug development and metabolic research who
utilize stable isotope-labeled compounds for quantitative analysis.

Core Properties and Specifications

Nicotinuric Acid-d4 is the deuterium-labeled form of nicotinuric acid, which is a primary
metabolite of nicotinic acid (niacin or Vitamin B3).[1][2] Its structure incorporates four deuterium
atoms on the pyridine ring, making it an ideal internal standard for mass spectrometry-based
guantification of its unlabeled counterpart in biological matrices.[1][3]

Physical and Chemical Data

The fundamental physical and chemical properties of Nicotinuric Acid-d4 are summarized in
the table below for easy reference and comparison.
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Property Value References
N-[(3-Pyridinyl-

IUPAC Name (3-Pyndiny _ [2]
d4)carbonyl]glycine
N-(Nicotinoyl)-d4-glycine, 2-

Synonyms o ) ) )
(Nicotinylamino-d4)acetic Acid

CAS Number 1216737-36-8

Molecular Formula CsHaD4N203

Molecular Weight 184.19 g/mol

Appearance Solid powder
DMSO: 100 mg/mL (542.92

N mM), H20: 1.56 mg/mL (8.47

Solubility ] ]
mM) (ultrasonic assistance
may be needed)
Recommended long-term

Storage storage at -80°C for up to 6

months or -20°C for 1 month.

Metabolic Pathway of Nicotinic Acid

Nicotinuric acid is an acyl glycine and a significant metabolite of nicotinic acid. The metabolic

conversion involves the conjugation of nicotinic acid with glycine. This biotransformation

primarily occurs in the liver. Understanding this pathway is crucial for interpreting data from

pharmacokinetic and metabolic studies where Nicotinuric Acid-d4 is used as a tracer or

internal standard.

Nicotinic Acid

| Nicotinuric Acid

Conjugation

Glycine
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Metabolic conversion of Nicotinic Acid to Nicotinuric Acid.

Experimental Protocols and Applications

The primary application of Nicotinuric Acid-d4 is as an internal standard for the precise
quantification of endogenous nicotinuric acid in biological samples using techniques like liquid
chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-
MS).

General Experimental Workflow for Quantification

The use of a stable isotope-labeled internal standard like Nicotinuric Acid-d4 is the gold
standard for quantitative bioanalysis. It allows for the correction of variability during sample

preparation and analysis, ensuring high accuracy and precision.
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Workflow for the quantification of nicotinuric acid using Nicotinuric Acid-d4.
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Method for Simultaneous Determination in Plasma

A published method for the simultaneous determination of niacin and its metabolites in human
plasma utilizes LC-MS/MS. While the specific details for nicotinuric acid are part of a broader
method, a general protocol can be outlined:

o Sample Preparation: A small volume of plasma (e.g., 100 uL) is deproteinized, often using a
solvent like acetonitrile. Nicotinuric Acid-d4 is added as the internal standard before this
step.

o Chromatography: Separation is achieved on a suitable column, such as a C18 or a cyano-
based column. A gradient elution with a mobile phase consisting of an aqueous component
(e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile) is commonly
used.

o Mass Spectrometry: Detection is performed using a triple quadrupole mass spectrometer in
electrospray ionization (ESI) positive mode. The analysis is carried out in Selected Reaction
Monitoring (SRM) mode, monitoring specific precursor-to-product ion transitions for both
nicotinuric acid and Nicotinuric Acid-d4.

Safety and Handling

Nicotinuric Acid-d4 is intended for research use only and should be handled by qualified
personnel trained in laboratory procedures. Standard laboratory safety precautions, including
the use of personal protective equipment, should be observed. For detailed safety information,
refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

Nicotinuric Acid-d4 is a critical tool for researchers in the fields of metabolomics,
pharmacology, and clinical chemistry. Its well-defined physical and chemical properties,
combined with its role as a stable isotope-labeled internal standard, enable the accurate and
reliable quantification of nicotinuric acid. This facilitates a deeper understanding of niacin
metabolism, its role in various physiological and pathological states, and the pharmacokinetics
of related therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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